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Compound of Interest

3-Bromo-5-(1-methyl-pyrrolidin-2-
Compound Name:
yl)-pyridine

Cat. No.: B1588854

A comprehensive analysis of the chemical properties, structure, and synthesis of pivotal
compounds in medicinal chemistry.

Foreword: Navigating Chemical Identities in Drug
Discovery

In the landscape of pharmaceutical research and development, the precise identification of
chemical entities is paramount. A Chemical Abstracts Service (CAS) number serves as a
unique and unambiguous identifier for a specific substance. This guide addresses the chemical
properties and structure related to the query for CAS number 71719-09-0. Initial investigation
reveals this CAS number corresponds to 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine.

However, our comprehensive analysis also surfaced a closely related query of significant
interest to the drug development community: 7-methoxy-6-(3-morpholin-4-ylpropoxy)-3,4-
dihydroquinazolin-4-one (CAS No: 199327-61-2), a key intermediate in the synthesis of the
targeted cancer therapeutic, Gefitinib.[1][2][3]

Given the potential for ambiguity and the relevance of both compounds to our intended
audience of researchers, scientists, and drug development professionals, this guide will provide
a detailed examination of both chemical entities. This dual focus ensures clarity and delivers a
more robust and valuable technical resource.
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Part 1: 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine
(CAS: 71719-09-0)
Introduction and Identification

3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine is a heterocyclic compound containing a pyridine
ring substituted with a bromine atom and a methylpyrrolidinyl group.[4][5] Its structure makes it
a valuable building block in synthetic organic chemistry, particularly for the introduction of the 5-
bromopyridinyl-3-yl moiety in the design of novel molecules with potential biological activity.

Chemical Structure and Properties

The structural and chemical properties of 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine are
summarized below.

Table 1: Chemical Properties of 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine

Property Value Source
CAS Number 71719-09-0 [4][5][6]
Molecular Formula C10H13BrN2 [41[6]
Molecular Weight 241.13 g/mol [4][6]
IUPAC Name 3-Bromo-5-(1-methylpyrrolidin- )

2-yl)pyridine

5-Bromo-3-(1-methyl-2-
Synonyms - o 4]
pyrrolidinyl)pyridine

Synthesis Pathway

A common synthetic route to 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine involves the N-
methylation of 5-bromo-3-(2-pyrrolidinyl)pyridine.[4] This transformation can be achieved
through reductive amination.

Experimental Protocol: Synthesis of 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine[4]
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 Dissolution: Dissolve 5-bromo-3-(2-pyrrolidinyl)pyridine (18.14 g, 80.6 mmol) in acetonitrile
(250 mL) in a suitable reaction vessel.

e Cooling: Cool the solution to 0°C using an ice bath.

o Formaldehyde Addition: Add an agueous solution of formaldehyde (60.4 mL, 37% by weight,
806 mmol) to the cooled solution and stir the mixture for 20 minutes.

e Reductant Addition: Add solid sodium cyanoborohydride (7.60 g, 120 mmol) in several
portions over 30 minutes.

e Reaction: Stir the reaction mixture at 0°C for an additional 90 minutes.
 Acidification: Add acetic acid (3.0 mL) to the reaction mixture.
e Warming and Stirring: Allow the reaction to warm to room temperature and stir for 15 hours.

» Work-up and Purification: (Note: The provided source does not detail the work-up and
purification steps, which would typically involve extraction and chromatography to isolate the
final product.)

Diagram 1: Synthesis of 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine
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Caption: Role of the title compound as a key intermediate in the synthesis of Gefitinib.

Safety and Regulatory Information

It is important to note that 7-methoxy-6-(3-morpholin-4-ylpropoxy)-3H-quinazolin-4-one is listed
by the European Union as a Category 1B reproductive toxicant in Annex VI to Regulation (EC)
1272/2008. [7]Appropriate safety precautions should be taken when handling this compound.

Conclusion

This technical guide has provided a detailed examination of two distinct chemical entities
relevant to the field of drug discovery and development. We have clarified the identity of CAS
number 71719-09-0 as 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine and provided its key
chemical properties and a synthetic protocol. Furthermore, we have presented an in-depth
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analysis of 7-methoxy-6-(3-morpholin-4-ylpropoxy)quinazolin-4(3H)-one (CAS: 199327-61-2), a
critical intermediate in the synthesis of the anticancer drug Gefitinib. By addressing both
compounds, this guide aims to provide a comprehensive and valuable resource for
researchers, scientists, and drug development professionals, underscoring the importance of
precise chemical identification in advancing pharmaceutical science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Key Pharmaceutical
Intermediates]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588854#cas-number-71719-09-0-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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